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Compound of Interest

Compound Name: 4-Amino-2,3-difluorobenzonitrile

Cat. No.: B053060 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data, handling procedures,

and emergency protocols for 4-Amino-2,3-difluorobenzonitrile (CAS No. 112279-71-7). The

information is intended to support laboratory safety and procedural planning for professionals in

research and drug development.
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Identifier Value

IUPAC Name 4-Amino-2,3-difluorobenzonitrile

Synonyms 2,3-Difluoro-4-aminobenzonitrile

CAS Number 112279-71-7

Molecular Formula C₇H₄F₂N₂

Molecular Weight 154.12 g/mol

Appearance Colorless to light yellow solid[1]

Boiling Point 268.6°C at 760 mmHg[2]

Flash Point 116.3°C[2]

Density 1.36 g/cm³[2]

Solubility
Soluble in organic solvents such as ethanol and

chloroform; insoluble in water.[1]

Hazard Identification and Classification
While a complete GHS classification is not available in the public domain, preliminary hazard

statements for similar compounds and general safety information suggest that 4-Amino-2,3-
difluorobenzonitrile should be handled with care. It may be irritating to the eyes, skin, and

respiratory system.[1]

Potential Hazard Statements (based on related compounds):

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
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Adherence to the following protocols is critical to ensure personnel safety and to maintain the

integrity of the compound.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection: Wear protective gloves (e.g., nitrile rubber), and a lab coat. Ensure that skin

is not exposed.

Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge if

working in a poorly ventilated area or when dusts may be generated.

Handling Procedures
Handle in a well-ventilated area, preferably in a chemical fume hood.

Avoid the formation of dust and aerosols.

Keep away from heat, sparks, and open flames.

Use non-sparking tools.

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Storage Conditions
Store in a tightly closed container.

Keep in a cool, dry, and well-ventilated place.

Store away from incompatible materials such as strong oxidizing agents and acids.[1]

Emergency Procedures
First-Aid Measures
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If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.

In Case of Skin Contact: Immediately wash the skin with plenty of soap and water. Remove

contaminated clothing. Seek medical attention if irritation persists.

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards Arising from the Chemical: During a fire, irritating and toxic gases may be

generated by thermal decomposition or combustion.

Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA)

and full protective gear.

Toxicological and Ecological Information
Detailed toxicological and ecological data for 4-Amino-2,3-difluorobenzonitrile are not readily

available.[2] It is noted that the substance may be toxic to the aquatic environment and its

release should be avoided.[1]
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Toxicological Data Value

Acute Toxicity (Oral, Dermal, Inhalation) No data available

Skin Corrosion/Irritation May cause skin irritation[1]

Serious Eye Damage/Irritation May cause serious eye irritation[1]

Respiratory or Skin Sensitization No data available

Germ Cell Mutagenicity No data available

Carcinogenicity No data available

Reproductive Toxicity No data available

Specific Target Organ Toxicity (Single Exposure) May cause respiratory irritation[1]

Specific Target Organ Toxicity (Repeated

Exposure)
No data available

Aspiration Hazard No data available

Ecological Data Value

Toxicity to Fish No data available[2]

Toxicity to Daphnia and other Aquatic

Invertebrates
No data available[2]

Toxicity to Algae No data available[2]

Visualized Safety Workflow
The following diagram illustrates the logical workflow for the safe handling of 4-Amino-2,3-
difluorobenzonitrile, from preparation to emergency response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide to the Safe Handling of 4-Amino-2,3-
difluorobenzonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b053060#4-amino-2-3-difluorobenzonitrile-safety-data-
sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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